Cas no 1207035-84-4 (2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207035-84-4
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5455633
• PubChem ID: 49671683
• Update Time: 2025-05-20

2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• 2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• 1207035-84-4
• 2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• AKOS024477217
• F2964-1953
• 2-[[1-(2-Methoxyethyl)-5-phenyl-1H-imidazol-2-yl]thio]-1-(1-pyrrolidinyl)ethanone

• Inchi： 1S/C18H23N3O2S/c1-23-12-11-21-16(15-7-3-2-4-8-15)13-19-18(21)24-14-17(22)20-9-5-6-10-20/h2-4,7-8,13H,5-6,9-12,14H2,1H3
• InChI Key： GATMYRJZEJKVKQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(CCOC)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.5±60.0 °C(Predicted)
• pka: 4.39±0.34(Predicted)

Additional information on 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1207035-84-4)

The compound 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1207035-84-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines an imidazole core with a pyrrolidine moiety, linked via a sulfanyl bridge. This configuration has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in targeted therapies and enzyme modulation. Researchers are particularly intrigued by its methoxyethyl and phenyl substituents, which enhance its solubility and binding affinity, respectively.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in drug discovery and material science. The compound 1207035-84-4 stands out due to its sulfanyl-ethanone linkage, a feature rarely explored in mainstream literature. This uniqueness has led to its inclusion in high-throughput screening programs, where it is evaluated for its kinase inhibition properties. Given the rising prevalence of chronic diseases, the search for novel small-molecule inhibitors has become a hot topic, making this compound a subject of intense scrutiny.

From a synthetic chemistry perspective, 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its preparation typically involves multi-step reactions, including imidazole ring formation, thioetherification, and amide coupling. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. The pyrrolidin-1-yl group, in particular, is known to improve metabolic stability, a critical factor in drug development.

The pharmacological profile of CAS No. 1207035-84-4 is under active investigation, with preliminary studies suggesting its potential as a GPCR modulator. G-protein-coupled receptors (GPCRs) are a major focus in modern pharmacology, accounting for nearly 40% of FDA-approved drugs. The compound's ability to interact with these receptors could pave the way for new treatments in neurological disorders and metabolic diseases. This aligns with current trends in precision medicine, where target-specific compounds are prioritized over broad-spectrum agents.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are systematically modifying its methoxyethyl and phenyl groups to optimize efficacy and reduce off-target effects. Such efforts are part of a broader push toward rational drug design, a methodology that leverages computational modeling and empirical data to accelerate discovery. The compound's sulfanyl linker also offers a strategic handle for further derivatization, enabling the creation of analogs with tailored properties.

Beyond therapeutics, 2-{[1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one has potential applications in chemical biology. Its fluorescent analogs could serve as probes for studying protein-ligand interactions, a technique gaining traction in high-content screening. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a strategy increasingly employed to enhance drug delivery.

In summary, CAS No. 1207035-84-4 represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to diagnostic tools—highlight its value in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized medicine and biomolecular engineering.